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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063 Get Quote

Technical Support Center: Calcium Chlorate
Synthesis
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in the removal of

calcium chloride impurities during calcium chlorate synthesis.

Frequently Asked Questions (FAQs)
Q1: What is the most common method for removing calcium chloride impurity from a calcium

chlorate solution?

A1: The most common and effective method is fractional crystallization. This technique

leverages the differences in solubility between calcium chlorate and calcium chloride in water at

various temperatures to selectively crystallize one compound while leaving the other in

solution.[1][2][3]

Q2: How does the presence of calcium chloride affect the crystallization of calcium chlorate?

A2: The presence of calcium chloride can significantly influence the crystallization process. The

relative molar ratio of calcium chloride to calcium chlorate in the solution determines which salt

will crystallize first upon concentration and cooling.[1][2] For instance, in solutions with a high

ratio of chloride to chlorate, calcium chloride may crystallize first.[1]
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Q3: At what temperature should I crystallize calcium chlorate to minimize calcium chloride

contamination?

A3: To obtain purified calcium chlorate, crystallization of calcium chlorate dihydrate
(Ca(ClO₃)₂·2H₂O) should be carried out at temperatures below 60-67°C.[1][2][3]

Recrystallization at temperatures above this range can yield the anhydrous form, which may be

advantageous for drying.[3]

Q4: What is the expected purity of calcium chlorate after a single crystallization step?

A4: The initial crude crystals of calcium chlorate, after separation from the mother liquor, may

still contain about 4 to 6 percent of calcium chloride as an impurity.[2][3] Further

recrystallization is often necessary to achieve higher purity.

Q5: Can I use a chemical method to remove calcium chloride?

A5: While fractional crystallization is the primary physical method, chemical conversion can

also be employed. For instance, adding a solution of an alkali carbonate, like sodium

carbonate, will precipitate calcium carbonate, leaving the more soluble alkali chlorate in the

solution.[4] However, this changes the desired final product from calcium chlorate to an alkali

chlorate.
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Problem Possible Cause Solution

Low yield of calcium chlorate

crystals.

The solution was not

sufficiently concentrated before

cooling.

Evaporate more water from the

solution to increase the

concentration of calcium

chlorate before initiating

crystallization.[1]

The cooling process was too

rapid.

Employ a slower cooling rate

to allow for the formation of

larger, purer crystals.

Crystals are heavily

contaminated with calcium

chloride.

The initial molar ratio of

calcium chloride to calcium

chlorate was too high.

If the chloride to chlorate ratio

is high, consider concentrating

the solution to first crystallize

out a portion of the calcium

chloride before proceeding to

crystallize the calcium chlorate.

[1]

Inefficient separation of mother

liquor from the crystals.

Ensure thorough filtration and

washing of the crystals with a

minimal amount of cold,

saturated calcium chlorate

solution to remove adhering

mother liquor rich in calcium

chloride.

Difficulty in filtering the crystal

slurry.
The crystal slurry is too thick.

The cooling process can be

conducted in stages. Cool the

solution to an intermediate

temperature below 60°C,

separate the initial crop of

crystals, and then cool the

mother liquor further to obtain

a second crop.[2]

The final product is not drying

properly and appears fused.

The crude calcium chlorate

dihydrate crystals were dried

directly at a high temperature.

The crude, moist crystals

cannot be dried directly by

ordinary means without
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causing fusion.[3] Purify the

crystals by recrystallization

first. Recrystallizing above 60-

67°C to form the anhydrous

salt can facilitate easier drying.

[3]

Quantitative Data Summary
The following table summarizes key solubility and concentration data relevant to the separation

process.

Parameter Value Significance Reference

Solubility of Calcium

Chlorate in Water
209 g / 100 ml at 20°C

High solubility allows

for the preparation of

concentrated solutions

for crystallization.

[5]

Transition

Temperature

(Dihydrate to

Anhydrous)

~60 - 67°C

Crystallization below

this temperature

yields

Ca(ClO₃)₂·2H₂O,

while above this

range, the anhydrous

form is obtained.[3]

[1][3]

Initial CaCl₂ Impurity

in Crude Crystals
4 - 6%

This is the typical level

of contamination after

the initial

crystallization from the

synthesis solution.[2]

[3]

[2][3]

Experimental Protocol: Purification of Calcium
Chlorate by Recrystallization
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This protocol describes the purification of crude calcium chlorate containing calcium chloride

impurity.

Objective: To reduce the calcium chloride content in a crude calcium chlorate sample.

Materials:

Crude calcium chlorate (containing 4-6% calcium chloride)

Distilled water

Beakers

Heating plate with magnetic stirrer

Buchner funnel and filter paper

Vacuum flask

Cold water or ice bath

Procedure:

Dissolution: In a beaker, dissolve the crude calcium chlorate crystals in a sufficient amount of

distilled water to form a solution where the molecular ratio of calcium chloride to calcium

chlorate is less than 1.[2] Gentle heating and stirring can be applied to facilitate dissolution.

Concentration: Heat the solution to evaporate a portion of the water, thereby concentrating

the solution until it is saturated with respect to calcium chlorate at a temperature below 60°C.

[2]

Crystallization: Slowly cool the saturated solution to induce the crystallization of calcium
chlorate dihydrate (Ca(ClO₃)₂·2H₂O).[2] A cooling bath can be used to control the cooling

rate. Slower cooling generally results in larger and purer crystals.

Filtration: Separate the crystallized calcium chlorate from the mother liquor using vacuum

filtration with a Buchner funnel.
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Washing (Optional): To further remove impurities, wash the crystals on the filter with a very

small amount of ice-cold distilled water or a cold, saturated pure calcium chlorate solution.

This helps to displace the mother liquor which contains a higher concentration of calcium

chloride.

Drying: Dry the purified calcium chlorate crystals. If the dihydrate was crystallized, be

cautious with heating to avoid melting. For obtaining the anhydrous form, recrystallization

should be performed at a temperature above 67°C.[1]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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